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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the aqueous solubility of Calcium
Citrate Malate (CCM), a highly bioavailable calcium source. This document delves into the

quantitative aspects of CCM solubility, detailed experimental protocols for its determination,

and the logical workflows involved in its synthesis and analysis.

Introduction to Calcium Citrate Malate and its
Solubility
Calcium Citrate Malate (CCM) is a water-soluble calcium supplement derived from the

calcium salt of citric acid and malic acid.[1] Its composition can vary, leading to different molar

ratios of calcium, citrate, and malate, which in turn influences its solubility and bioavailability.[2]

Generally, CCM is recognized for its superior solubility compared to other calcium salts like

calcium carbonate and calcium citrate, particularly in neutral and acidic solutions.[3][4] This
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enhanced solubility is a key factor in its high bioavailability, as the dissolution of the salt into

calcium ions and a calcium-citrate complex is a prerequisite for absorption.[5][6]

The solubility of CCM is not a fixed value but is influenced by several factors, most notably the

pH of the aqueous medium. It exhibits higher solubility in acidic environments, which is

advantageous for absorption in the stomach.[7] The formation of a "metastable" complex of

calcium, citrate, and malate is reported to contribute to its enhanced solubility.[3][4]

Quantitative Solubility Data of Calcium Citrate
Malate
The aqueous solubility of Calcium Citrate Malate is dependent on its specific molar ratio of

calcium, citrate, and malate, as well as the pH and temperature of the solution. Below are

tables summarizing the available quantitative data from various sources.

Table 1: Solubility of Different Calcium Citrate Malate Compositions

CCM Molar Ratio
(Calcium:Citrate:M
alate)

Class
% Calcium
Solubility (w/w)

Reference

6:2:3 Neutral 91% [8]

5:2:2 Neutral 73% [8]

8:2:5 Neutral 89% [8]

4:2:3 Acid 100% [8]

5:1:1 Basic 45% [8]

Table 2: Solubility of a Specific Calcium Citrate Malate Composition

CCM Molar Ratio
(Calcium:Citrate:M
alate)

Solubility in Water
at 20°C

pH of Solution Reference

5:2:2 0.5 g / 100 mL 6.0 - 6.5 [3][8]
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Table 3: Comparative Solubility of Calcium Salts in Water

Calcium Salt % Solubility Reference

Calcium Carbonate 0% [8]

Calcium Citrate 13% [8]

Calcium Malate 66% [8]

Table 4: pH-Dependent Solubility of Calcium Citrate Malate

A study evaluating the solubility of various calcium salts under simulated gastrointestinal pH

conditions found that both calcium citrate and calcium citrate malate formed significantly

higher levels of a soluble complex at an intestinal pH of 7.0 compared to other salts.[7] At a

gastric pH of 2.0, 80-90% of the soluble calcium from all tested salts was in the ionic form.[7]

Experimental Protocols
This section details the methodologies for key experiments related to the synthesis and

solubility determination of Calcium Citrate Malate.

Synthesis of Calcium Citrate Malate
The synthesis of Calcium Citrate Malate generally involves the reaction of a calcium source

with citric acid and malic acid in an aqueous solution.[3]

Objective: To synthesize a metastable Calcium Citrate Malate complex.

Materials:

Calcium Carbonate (CaCO₃)

Citric Acid (C₆H₈O₇)

Malic Acid (C₄H₆O₅)

Deionized Water
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Procedure:

An aqueous solution of citric acid and malic acid is prepared by dissolving the acids in

deionized water. The molar ratio of the acids is chosen to achieve the desired final CCM

composition.[3]

Calcium carbonate is gradually added to the acid solution while stirring. The reaction is

characterized by the evolution of carbon dioxide gas as the acids are neutralized.[3]

The mixture is continuously stirred at a controlled temperature, which can range from

ambient (20°C) to elevated temperatures (e.g., 40°C to 60°C), until the reaction is complete,

indicated by the cessation of gas evolution.[3][8]

The resulting mixture, which contains both dissolved CCM and a solid precipitate, is then

dried.[3]

Drying can be achieved through various methods such as freeze-drying, spray-drying, or

oven-drying at a temperature below 100°C to prevent decomposition of the CCM complex.[3]

[8]

The dried solid is then ground to a fine powder.[3]

Determination of Aqueous Solubility
The solubility of Calcium Citrate Malate is determined by measuring the amount of dissolved

calcium in a saturated solution.

Objective: To quantify the aqueous solubility of a given Calcium Citrate Malate sample.

Materials:

Calcium Citrate Malate (CCM) sample

Deionized Water

5% Hydrochloric Acid (HCl) solution

5% Lanthanum solution (as lanthanum oxide)
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Whatman #4 filter paper

Buchner funnel

Atomic Absorption Spectrophotometer

Procedure:

A precisely weighed amount of the CCM sample, calculated to contain a specific amount of

elemental calcium (e.g., 0.1 g), is added to a known volume of deionized water (e.g., 50 mL)

at a controlled temperature (e.g., 20°C).[3]

The mixture is stirred for a defined period (e.g., 30 minutes) to allow it to reach equilibrium.

[3]

The slurry is then rapidly filtered through a Whatman #4 filter paper using a Buchner funnel

to separate the undissolved solid.[3]

The filtrate, containing the dissolved calcium, is collected and diluted to a known volume

(e.g., 100 mL) with a 5% HCl solution.[3]

A small aliquot of this diluted filtrate (e.g., 200 µL) is further diluted with a solution containing

5% lanthanum and 5% HCl. The lanthanum is added to suppress interference from other

ions during the analysis.[3]

The calcium concentration in the final diluted sample is determined using an atomic

absorption spectrophotometer.[3]

The percent soluble calcium is then calculated based on the initial amount of calcium in the

CCM sample and the measured concentration in the filtrate.[3]

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of Calcium
Citrate Malate and the protocol for determining its aqueous solubility.
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Caption: Experimental workflow for the synthesis of Calcium Citrate Malate.
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Caption: Experimental workflow for determining the aqueous solubility of CCM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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